Ethyl 2-bromo-4H-pyrrolo[2,3-d]thiazole-5-carboxylate

• IUPAC Name: ethyl 2-bromo-4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate
• InChI: InChI=1S/C8H7BrN2O2S/c1-2-13-7(12)4-3-5-6(10-4)11-8(9)14-5/h3,10H,2H2,1H3
• InChI Key: VDQOQPSKAASEBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)N=C(S2)Br
• Molecular Formula: C8H7BrN2O2S
• Molecular Weight: 275.12 g/mol

Description

Ethyl 2-bromo-4H-pyrrolo[2,3-d]thiazole-5-carboxylate is a chemical compound with the CAS Number: 1379315-43-1. It has a molecular weight of 275.12. The IUPAC name for this compound is ethyl 2-bromo-1,4-dihydro-1lambda3-pyrrolo[2,3-d]thiazole-5-carboxylate. The compound is typically stored at temperatures between 28°C.

Molecular Structure Analysis

The InChI code for Ethyl 2-bromo-4H-pyrrolo[2,3-d]thiazole-5-carboxylate is 1S/C8H8BrN2O2S/c1-2-13-7(12)4-3-5-6(10-4)11-8(9)14-5/h3,10,14H,2H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

Ethyl 2-bromo-4H-pyrrolo[2,3-d]thiazole-5-carboxylate is a solid at room temperature. It has a molecular weight of 275.12. The compound should be stored at temperatures between 28°C.

Scientific Research Applications

Synthetic Applications in Heterocyclic Chemistry

One of the key applications of similar brominated heterocyclic compounds is in the synthesis of complex heterocycles, which are core structures in many pharmacologically active molecules. For instance, studies have shown that aryl radical building blocks, akin to Ethyl 2-bromo-4H-pyrrolo[2,3-d]thiazole-5-carboxylate, are used in cyclisation reactions onto azoles to synthesize tri- and tetra-cyclic heterocycles, which are valuable in drug development (Allin et al., 2005).

Nucleophilic Substitution Reactions

Ethyl 2-bromo-4H-pyrrolo[2,3-d]thiazole-5-carboxylate, by virtue of its bromo and ethyl ester functional groups, is likely amenable to nucleophilic substitution reactions, allowing for the introduction of various nucleophiles to create a wide array of derivatives. This versatility is crucial for the synthesis of novel compounds with potential biological activity. For example, reaction studies with different nucleophiles have demonstrated the substitution and transformation capabilities of related brominated compounds, leading to new structures with preserved or enhanced biological activity (Maadadi et al., 2016).

Safety and Hazards

The safety information for Ethyl 2-bromo-4H-pyrrolo[2,3-d]thiazole-5-carboxylate indicates that it has several hazard statements: H302, H315, H319, H335. These codes correspond to specific hazards associated with the compound. A Material Safety Data Sheet (MSDS) is available for more detailed safety information.